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Compound Name: Niobium aluminide

Cat. No.: B080173

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of niobium aluminide
(NbAI3) as a high-temperature protective coating for niobium and its alloys. Niobium alloys are
critical materials in aerospace, nuclear, and chemical processing industries due to their high
melting point and strength at elevated temperatures. However, their poor oxidation resistance
above 600°C limits their application in oxidizing environments. NbAI3 coatings form a dense
and adherent aluminum oxide (Al203) scale upon heating, which acts as a diffusion barrier for
oxygen, significantly enhancing the high-temperature oxidation resistance of the niobium
substrate.

This document details the properties, deposition methods, and characterization of NbAI3
coatings, providing researchers with the necessary information to select and apply these
protective layers.

Protective Mechanism of NbAI3 Coatings

The primary protective mechanism of NbAI3 coatings on niobium alloys relies on the formation
of a thermodynamically stable and slow-growing a-Al203 scale at high temperatures.[1][2] This
oxide layer acts as a physical barrier, preventing the inward diffusion of oxygen and the
outward diffusion of niobium, thus protecting the underlying alloy from rapid oxidation and
degradation. The high aluminum content in the NbAI3 intermetallic compound serves as a
reservoir for the formation of this protective alumina scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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